molecular formula C7H7IN2O B8662412 3-(4-Iodo-1H-pyrazol-1-yl)cyclobutan-1-one

3-(4-Iodo-1H-pyrazol-1-yl)cyclobutan-1-one

Cat. No.: B8662412
M. Wt: 262.05 g/mol
InChI Key: XMYIMRKKYCIOHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Iodo-1H-pyrazol-1-yl)cyclobutan-1-one is a useful research compound. Its molecular formula is C7H7IN2O and its molecular weight is 262.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7IN2O

Molecular Weight

262.05 g/mol

IUPAC Name

3-(4-iodopyrazol-1-yl)cyclobutan-1-one

InChI

InChI=1S/C7H7IN2O/c8-5-3-9-10(4-5)6-1-7(11)2-6/h3-4,6H,1-2H2

InChI Key

XMYIMRKKYCIOHE-UHFFFAOYSA-N

Canonical SMILES

C1C(CC1=O)N2C=C(C=N2)I

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 1-(5,8-dioxa-spiro[3.4]oct-2-yl)-4-iodo-1H-pyrazole (Compound 100E, 8.8 g, 29 mmol) and pyridinium p-toluenesulfonate (21 g, 87 mmol) in dioxane-water (140 mL of 1:1 mixture) was stirred at 85° C. for 12 h. The reaction mixture was concentrated and diluted with ethyl acetate (100 mL), the organic layer was washed with water (2×50 mL), dried (Na2SO4) and concentrated to give 6.5 g (yield: 86%) of 3-(4-iodo-1H-pyrazol-1-yl)cyclobutanone. 1H NMR (CDCl3, 300 MHz): δ=3.53-3.57 (m, 2 H), 3.73-3.77 (m, 2 H), 5.0-5.02 (m, 1 H), 7.56 (s, 1 H), 7.58 (s, 1 H).
Quantity
8.8 g
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21 g
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140 mL
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Synthesis routes and methods II

Procedure details

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